Cas no 64280-22-4 (Ovalitenone)

Ovalitenone Properties

Names and Identifiers

• 1,3-Propanedione,1-(1,3-benzodioxol-5-yl)-3-(4-methoxy-5-benzofuranyl)-
• Glabra I
• Ovalitenone
• 1,3-Propanedione, 1-(1,3-benzodioxol-5-yl)-3-(4-methoxy-5-benzofuranyl)-
• SDJBCBKWKASUCJ-UHFFFAOYSA-N
• LMPK12120372
• 1-(1,3-Benzodioxol-5-yl)-3-(4-methoxy-1-benzofuran-5-yl)-1,3-propanedione #
• 1-(1,3-Benzodioxol-5-yl)-3-(4-methoxy-5-benzofuranyl)-1,3-propanedione, 9CI
• 3-(1,3-Benzodioxol-5-yl)-3-hydroxy-1-(4-methoxy-5-benzofuranyl)-2-propen-1-one
• (2Z)-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxy-1-(4-methoxy-1-benzofuran-5-yl)prop-2-en-1-one
• CHEBI:175301
• 1-(1,3-benzodioxol-5-yl)-3-(4-methoxy-1-benzouran-5-yl)propane-1,3-dione
• DTXSID901318237
• Z4A64NB72U
• 1-(1,3-Benzodioxol-5-yl)-3-(4-methoxy-5-benzofuranyl)-1,3-propanedione
• 64280-22-4
• +Expand

• InChIKey： SDJBCBKWKASUCJ-UHFFFAOYSA-N
• Inchi： 1S/C19H14O6/c1-22-19-12(3-5-16-13(19)6-7-23-16)15(21)9-14(20)11-2-4-17-18(8-11)25-10-24-17/h2-8H,9-10H2,1H3
• SMILES： O1C=CC2=C1C=CC(C(CC(C1C=CC3=C(C=1)OCO3)=O)=O)=C2OC

Computed Properties

• Exact Mass: 338.079
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 338.079
• Heavy Atom Count: 25
• Complexity: 520
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 75

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